7-ethyl-3-fluoro-1H-indole-2-carboxylic acid
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Overview
Description
7-ethyl-3-fluoro-1H-indole-2-carboxylic acid is a chemical compound with the molecular formula C11H10FNO2 . It belongs to the class of organic compounds known as indoles, which are characterized by a heterocyclic aromatic system composed of a benzene ring fused to a pyrrole ring .
Synthesis Analysis
The synthesis of 7-ethyl-3-fluoro-1H-indole-2-carboxylic acid and similar indole derivatives often involves strategies such as Fischer indolisation . This process is a one-pot, three-component protocol that is operationally straightforward, generally high yielding, and draws upon readily available building blocks .Molecular Structure Analysis
The molecular structure of 7-ethyl-3-fluoro-1H-indole-2-carboxylic acid includes an indole core, which is a biologically known pharmacophore in medicinal molecules . The InChI code for this compound is 1S/C11H10FNO2/c1-2-6-4-3-5-7-8 (12)10 (11 (14)15)13-9 (6)7/h3-5,13H,2H2,1H3, (H,14,15) .Chemical Reactions Analysis
Indole derivatives, including 7-ethyl-3-fluoro-1H-indole-2-carboxylic acid, are known to exhibit strong enzyme inhibitory properties . The presence of a carboxamide moiety in indole derivatives allows these compounds to form hydrogen bonds with a variety of enzymes and proteins, often inhibiting their activity .Physical And Chemical Properties Analysis
7-ethyl-3-fluoro-1H-indole-2-carboxylic acid is a powder at room temperature . It has a molecular weight of 207.2 .Scientific Research Applications
Synthesis of Alkaloids
Indole derivatives, such as 7-ethyl-3-fluoro-1H-indole-2-carboxylic acid, are prevalent moieties present in selected alkaloids . They play a significant role in cell biology and have attracted increasing attention in recent years for their potential in the treatment of various disorders .
Anticancer Applications
Indole derivatives have been found to be biologically active compounds for the treatment of cancer cells . Their unique properties make them a promising area of research in the development of new cancer therapies .
Antimicrobial Applications
Indole derivatives also show potential in the treatment of various microbial infections . Their antimicrobial properties could be harnessed to develop new drugs for treating resistant strains of bacteria .
Treatment of Various Disorders
Indole derivatives have been found to be effective in the treatment of various disorders in the human body . This includes a wide range of conditions, from neurological disorders to metabolic diseases .
Synthesis of Pyrrolizidine Alkaloids
7-ethyl-3-fluoro-1H-indole-2-carboxylic acid can be used as a reactant for the synthesis of the pyrrolizidine alkaloid (±)-trachelanthamidine . Pyrrolizidine alkaloids have various biological activities and are found in many plants .
Preparation of Renieramycin G Analogs
This compound can also be used for the stereoselective preparation of renieramycin G analogs . Renieramycin G is a marine natural product with potent cytotoxic activity, and its analogs could potentially be used in cancer therapy .
Inhibition of HIV-1 Integrase
Indole-2-carboxylic acid derivatives have been found to effectively inhibit the strand transfer of HIV-1 integrase . This makes them potential candidates for the development of new antiretroviral drugs .
Anti-inflammatory and Analgesic Activities
Some indole derivatives have shown anti-inflammatory and analgesic activities . This suggests potential applications in the treatment of conditions associated with inflammation and pain .
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets through various mechanisms, often leading to changes in cellular function . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to influence a broad range of biochemical pathways due to their diverse biological activities . For example, some indole derivatives have been found to inhibit the replication of various RNA and DNA viruses .
Result of Action
Indole derivatives have been reported to exhibit a wide range of biological effects, including antiviral, anti-inflammatory, and anticancer activities .
Safety and Hazards
The compound is associated with several hazard statements, including H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Future Directions
The future directions for research on 7-ethyl-3-fluoro-1H-indole-2-carboxylic acid and similar indole derivatives are promising. Given the importance of indoles in medicinal chemistry, the development of new synthetic methods and the investigation of their biological properties have attracted significant attention . Future research may focus on testing indole scaffolds for maximum activity in pharmacological compounds .
properties
IUPAC Name |
7-ethyl-3-fluoro-1H-indole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO2/c1-2-6-4-3-5-7-8(12)10(11(14)15)13-9(6)7/h3-5,13H,2H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBVQYOJAUQWJJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=C(N2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-ethyl-3-fluoro-1H-indole-2-carboxylic acid |
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